![molecular formula C13H15N5O4S B2580991 2-(4-((3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)sulfonyl)phenoxy)acetamide CAS No. 2194848-85-4](/img/structure/B2580991.png)
2-(4-((3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)sulfonyl)phenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,2,3-Triazole is one of the most important heterocycles in medicinal chemistry. It is a part of many drugs available in clinical therapy including antifungal, anxiolytic, anticonvulsant, and hypnotic drugs . Azetidin-1-yl group is a part of monocyclic β-lactams which display a broad spectrum of antimicrobial activity with low toxicity and high efficacy .
Synthesis Analysis
The synthesis of 1,2,3-triazole β-lactam conjugates has been described using click chemistry. β-lactams were prepared using a cycloaddition strategy and propargylated at N-1 to afford compounds. Cu-catalyzed click reaction of these β-lactams with different aryl azides provided 1,2,3-triazole conjugates .
Chemical Reactions Analysis
The chemical reactions of 1,2,3-triazole β-lactam conjugates involve a Cu-catalyzed click reaction with different aryl azides .
Scientific Research Applications
Anticancer Agents
Compounds with a 1,2,4-triazole ring, such as the one in the given compound, have been studied for their potential as anticancer agents . In particular, derivatives of 1,2,4-triazole have shown promising cytotoxic activity against various human cancer cell lines, including MCF-7, Hela, and A549 .
Antibacterial Activity
The compound could potentially have antibacterial properties. In a study, similar compounds were found to have significant antibacterial activity . The study suggested that the compounds’ ability to form hydrogen bonds with different targets could improve their pharmacokinetics and pharmacological properties .
Antifungal Activity
In addition to potential antibacterial properties, the compound could also have antifungal properties. The study mentioned above also found that similar compounds showed moderate antifungal activity .
Molecular Modeling
The compound could be used in molecular modeling studies. For example, docking studies with the crystal structure of oxidoreductase proteins have been conducted to understand the mechanism and binding modes of similar compounds .
Drug Development
Given its potential anticancer, antibacterial, and antifungal properties, the compound could be used in the development of new drugs. Its ability to form hydrogen bonds with different targets could lead to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .
Safety and Hazards
properties
IUPAC Name |
2-[4-[3-(triazol-2-yl)azetidin-1-yl]sulfonylphenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5O4S/c14-13(19)9-22-11-1-3-12(4-2-11)23(20,21)17-7-10(8-17)18-15-5-6-16-18/h1-6,10H,7-9H2,(H2,14,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROHQCADJIBLOSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=C(C=C2)OCC(=O)N)N3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-((3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)sulfonyl)phenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.